Cas no 88660-87-1 (Butanedioic acid, (4-methyl-1H-imidazol-1-yl)-)

• Product Name: Butanedioic acid, (4-methyl-1H-imidazol-1-yl)-
• CAS No: 88660-87-1
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 625223
• PubChem ID: 71319368
• Update Time: 2025-04-19

Butanedioic acid, (4-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (4-methyl-1H-imidazol-1-yl)-
• 2-(4-methylimidazol-1-yl)butanedioic acid
• 2-(4-Methyl-1H-imidazol-1-yl)butanedioic acid
• DTXSID10749392
• 88660-87-1

• Inchi： 1S/C8H10N2O4/c1-5-3-10(4-9-5)6(8(13)14)2-7(11)12/h3-4,6H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： VQHHPLCCPADBRD-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)N1C=NC(C)=C1)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų